Cas no 2171176-37-5 (4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171176-37-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5758452
• PubChem ID: 165808084
• Update Time: 2025-05-23

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171176-37-5
• EN300-1569191
• 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-26(14-8-13-22(27)28)23(29)16(2)25-24(30)31-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,3,8,13-15H2,1-2H3,(H,25,30)(H,27,28)/t16-/m0/s1
• InChI Key： FIUUDEVVTKADAS-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](C)C(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171176-37-5)

4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, identified by its CAS number 2171176-37-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of an N-ethyl side chain, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an aspartic acid derivative backbone suggests potential utility in the synthesis of peptidomimetics and protein modifications, areas where precise molecular design is crucial.

The Fmoc moiety is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. This feature makes the compound valuable for researchers working on the development of peptide-based therapeutics, where protecting groups play a critical role in ensuring the fidelity of the synthetic process. Additionally, the (9H-fluorenylmethoxycarbonyl) group contributes to the compound's solubility and stability, properties that are often essential for biological assays and drug formulation.

Recent advancements in medicinal chemistry have highlighted the importance of protease inhibitors in treating various diseases, including cancer and infectious disorders. The structure of 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid bears a striking resemblance to known inhibitors of serine proteases, such as chymotrypsin and elastase. The aspartic acid residue in its core structure mimics the natural substrates recognized by these enzymes, while the bulky fluorenylmethoxycarbonyl group acts as a steric barrier, preventing unwanted side reactions. This design principle has been successfully applied in the development of novel antitumor agents that target specific proteases overexpressed in cancer cells.

In addition to its potential as a protease inhibitor, this compound may also find applications in the field of neuroscience. Emerging research suggests that certain peptidomimetics can modulate neurotransmitter release by interacting with synaptic receptors. The chiral center at the (2S) position ensures enantioselectivity, a critical factor in pharmacology where stereochemistry often dictates efficacy and safety. Studies have shown that enantiomerically pure compounds can exhibit significantly different biological activities, making their precise synthesis and characterization indispensable.

The fluorene moiety is another key feature that warrants further exploration. Fluorene derivatives are known for their excellent photophysical properties, including high fluorescence quantum yields and thermal stability. These characteristics make them valuable in various applications, such as bioimaging probes and optoelectronic materials. In pharmaceutical contexts, fluorene-based compounds have been reported to enhance drug delivery systems by improving solubility and bioavailability. It is conceivable that the fluorenylmethoxycarbonyl group in this compound could serve a similar purpose, potentially enhancing its pharmacokinetic profile when incorporated into larger molecular frameworks.

From a synthetic chemistry perspective, 4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid represents an elegant example of how functional group interplay can lead to complex molecular architectures. The synthesis likely involves multi-step reactions starting from commercially available precursors such as protected amino acids and fluorene derivatives. Key steps would include peptide coupling techniques employing reagents like HBTU or HATU for amide bond formation, followed by deprotection steps to remove the Fmoc group while preserving other functional moieties. The use of chiral auxiliaries or catalysts would be necessary to ensure the retention or inversion of stereochemistry at the crucial asymmetric center.

The growing interest in structure-based drug design has also spurred research into computational methods for predicting molecular interactions. Advanced molecular modeling techniques can simulate how this compound might bind to target proteins at an atomic level, providing insights into its mechanism of action. Such simulations are increasingly integrated into early-stage drug discovery pipelines, allowing researchers to prioritize compounds based on predicted binding affinities and selectivity profiles before committing resources to experimental validation.

In conclusion,4-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171176-37-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining protease inhibition motifs with photostable fluorene groups—position it as a versatile building block for peptidomimetics and drug candidates targeting diverse diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound exemplifies how interdisciplinary approaches can yield novel therapeutics with tailored biological activities.